![molecular formula C16H16ClNO3 B6633898 (2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone](/img/structure/B6633898.png)
(2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone
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Overview
Description
(2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone is a chemical compound that belongs to the class of piperidine derivatives. It has been the subject of scientific research due to its potential applications in the field of medicinal chemistry.
Mechanism of Action
The mechanism of action of (2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone is not fully understood. However, it is believed to act as a dopamine receptor antagonist and a serotonin receptor agonist. It may also interact with other receptors such as adrenergic receptors.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin in the brain, which may contribute to its potential as a treatment for various disorders. It has also been shown to have antioxidant properties and may protect against oxidative stress.
Advantages and Limitations for Lab Experiments
One advantage of (2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone is its potential as a treatment for various disorders. However, there are also limitations to its use in lab experiments. One limitation is its low yield, which may make it difficult to obtain large quantities of the compound. Another limitation is its potential toxicity, which may make it unsuitable for certain experiments.
Future Directions
There are several future directions for research on (2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone. One direction is to further investigate its potential as a treatment for various disorders. Another direction is to study its interactions with other receptors and its potential as a multi-target drug. Additionally, research could focus on improving the synthesis method to increase the yield of the compound.
Synthesis Methods
The synthesis of (2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone involves the reaction of 4-(4-hydroxyphenyl)piperidine with 2-chlorofuran-3-carbaldehyde in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as ethanol or acetonitrile at room temperature. The yield of the product is typically around 50-60%.
Scientific Research Applications
(2-Chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone has been studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit activity against various targets such as dopamine receptors, serotonin receptors, and adrenergic receptors. It has also been studied for its potential as a treatment for various disorders such as Parkinson's disease, schizophrenia, and depression.
properties
IUPAC Name |
(2-chlorofuran-3-yl)-[4-(4-hydroxyphenyl)piperidin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H16ClNO3/c17-15-14(7-10-21-15)16(20)18-8-5-12(6-9-18)11-1-3-13(19)4-2-11/h1-4,7,10,12,19H,5-6,8-9H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MQYWJQIHGSIMHV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1C2=CC=C(C=C2)O)C(=O)C3=C(OC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H16ClNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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